Cas no 681509-05-7 (Phenol, 4-(4-phenoxy-1-piperidinyl)-)

• Product Name: Phenol, 4-(4-phenoxy-1-piperidinyl)-
• CAS No: 681509-05-7
• MF: C₁₇H₁₉NO₂
• MW: 269.338264703751
• CID: 387588
• PubChem ID: 16099128
• Update Time: 2025-04-19

Phenol, 4-(4-phenoxy-1-piperidinyl)- Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-(4-phenoxy-1-piperidinyl)-
• 4-(4-phenoxypiperidin-1-yl)phenol
• 681509-05-7
• DTXSID40582693

• Inchi： 1S/C17H19NO2/c19-15-8-6-14(7-9-15)18-12-10-17(11-13-18)20-16-4-2-1-3-5-16/h1-9,17,19H,10-13H2
• InChI Key： BLOPEJALSDDDIG-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)C1CCN(C2C=CC(=CC=2)O)CC1

Computed Properties

• Exact Mass: 269.141578849g/mol
• Monoisotopic Mass: 269.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 32.7Ų